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Compound of Interest

Compound Name: Dimethyl 5-iodoisophthalate

Cat. No.: B057504

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, synthesis, and
applications of Dimethyl 5-iodoisophthalate, a key building block in modern organic and
medicinal chemistry.

Chemical and Physical Properties

Dimethyl 5-iodoisophthalate is a white to light yellow crystalline solid. It is characterized by
the presence of an iodo group and two methyl ester functionalities on a benzene ring. This
substitution pattern makes it a versatile intermediate for introducing the isophthalate moiety
and for further functionalization via reactions involving the iodine atom.

Table 1: General and Chemical Properties
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Property Value Source
CAS Number 51839-15-7 [L112113]141[5]
Molecular Formula C10HslO4 [L112][31[41[5]
Molecular Weight 320.08 g/mol [1112]131[5]

dimethyl 5-iodobenzene-1,3-
IUPAC Name _ [2]
dicarboxylate

5-lodoisophthalic acid dimethyl
Synonyms ester, Dimethyl 5- [1][5]
iodobenzene-1,3-dicarboxylate

White to light yellow powder to
Appearance
crystal

Purity >98.0% (GC)

ble 2: Physical and < . :

Property Value Source
Melting Point 102.0 to 106.0 °C [4]
Boiling Point 160 °C at 1 mm Hg [41[6]
Density 1.708 + 0.06 g/cm3 (Predicted) [41[6]

N Chloroform (Slightly), Methanol
Solubility ) [41[6]
(Slightly, Heated)

8.62 (t, J = 1.4 Hz, 1H), 8.53
1H NMR (400 MHz, CDCls) & (s, 2H, J = 1.4 Hz), 3.94 (s, [4][7]
6H)

165.2 (2C), 142.9 (2C), 132.6
13C NMR (100 MHz, CDCls) & [4][7]
(2C), 130.2, 93.8, 53.1 (2C)

Mass Spectrum (El) m/z 320 (M+) [41[7]
Calculated: 319.9546, Found:

HRMS (EI) for C10HslOa4 [41[7]
319.9553
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Table 3: Crystallographic Data

Parameter Value Source
Crystal System Orthorhombic [2]
Space Group Pna2: [2]
, _ _ a=7.7483 A, b=19.3451 A, ¢
Unit Cell Dimensions [2]
=7.2338A
Angles a=90° B=90°y=90° [2]

Experimental Protocols

The synthesis of Dimethyl 5-iodoisophthalate is most commonly achieved through a
diazotization-iodination reaction starting from Dimethyl 5-aminoisophthalate.[4][7][8]

Synthesis of Dimethyl 5-iodoisophthalate

Materials:

o Dimethyl 5-aminoisophthalate

2 M Hydrochloric acid

e Sodium nitrite (NaNO2)

o Potassium iodide (KI)

e Dichloromethane (CH2Cl2)

o Ethyl acetate

 Saturated brine solution

e Anhydrous magnesium sulfate (MgSQOa)
 Silica gel for column chromatography

e Hexanes
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Procedure:

e Under an argon atmosphere, add Dimethyl 5-aminoisophthalate (6.27 g, 30.0 mmol) to 39
mL of 2 M hydrochloric acid pre-cooled in an ice bath.

e Stir the reaction mixture at O °C or lower for several minutes.

o Slowly add a pre-cooled aqueous solution of sodium nitrite (2.52 g, 36.5 mmol in 21.6 mL of
water) dropwise to the reaction mixture.

e Add 30 mL of dichloromethane and continue stirring for 5 hours as the reaction mixture is
brought to room temperature.

o Cool the mixture in an ice bath and slowly add an agueous solution of potassium iodide (7.47
g, 45.0 mmol in 70 mL of water) dropwise.

« Stir the resulting mixture at room temperature for 12 hours.
o Extract the aqueous layer with ethyl acetate.

e Wash the combined organic layers with saturated brine.

» Dry the organic layer over anhydrous magnesium sulfate.

 Purify the crude product by silica gel column chromatography using hexanes as the eluent to
yield Dimethyl 5-iodoisophthalate.

Applications in Research and Development

Dimethyl 5-iodoisophthalate serves as a crucial intermediate in the synthesis of a variety of
compounds, particularly in the pharmaceutical and agrochemical industries.[1] Its utility stems
from the presence of multiple reactive sites that allow for diverse chemical transformations.

o Precursor for Radiolabeling: It is used in the synthesis of succinimidyl 3-iodobenzoate (SIB),
which can be complexed with DOTA as a prosthetic group for multi-modal labeling. This
application is significant for enhancing the tumor uptake of radiolabelled monoclonal
antibodies (mAbs), thereby improving the efficacy of cancer imaging and therapy.[4][6]
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 Building Block for Novel Pharmaceuticals: The unique structure of Dimethyl 5-
iodoisophthalate makes it a valuable starting material for the development of new
therapeutic agents, especially in oncology.[6]

o Proteomics Research: It is described as a dicarboxyl iodobenzene compound for use in
proteomics research.[5]

Safety and Handling
Dimethyl 5-iodoisophthalate is classified as an irritant.[6] It is important to handle this

compound with appropriate safety precautions.

» Hazard Statements: Causes skin irritation (H315), causes serious eye irritation (H319), and
may cause respiratory irritation (H335).[2]

e Precautionary Measures: Use only in a well-ventilated area and avoid breathing dust. Wear
protective gloves, protective clothing, eye protection, and face protection. Wash thoroughly
after handling.[1]

Visualizations
Logical Workflow for the Synthesis of Dimethyl 5-
iodoisophthalate
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Caption: Synthesis workflow for Dimethyl 5-iodoisophthalate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Dimethyl 5-
iodoisophthalate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b057504#what-are-the-properties-of-dimethyl-5-
iodoisophthalate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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